Cas no 67886-70-8 (6-Methoxy-2-cyanonaphthalene)

• Product Name: 6-Methoxy-2-cyanonaphthalene
• CAS No: 67886-70-8
• MF: C₁₂H₉NO
• MW: 183.205962896347
• MDL: MFCD00009692
• CID: 512779
• PubChem ID: 24853710
• Update Time: 2025-05-20

6-Methoxy-2-cyanonaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile,6-methoxy-
• 2-Cyano-6-methoxynaphthalene
• 6-methoxy-2-Naphthalenecarbonitrile
• NAPROXEN NITRILE IMPURITY
• 6-Methoxy-2-naphthonitrile
• AKOS009158952
• NSC-408778
• BS-42243
• 6-methoxynaphthalene-2-carbonitrile
• A19055
• 2-Naphthonitrile, 6-methoxy-
• FT-0641152
• AE-562/43459264
• 6-methoxy-naphthalene-2-carbonitrile
• EN300-73869
• MFCD00009692
• NSC408778
• Z381355290
• CS-0259671
• SCHEMBL906936
• DTXSID10325130
• 2-Naphthalenecarbonitrile, 6-methoxy-
• 2-Cyan-6-methoxy-naphthalin
• 6-Methoxy-2-cyanonaphthalene
• 6-Methoxy-2-naphthonitrile, 98%
• 67886-70-8
• G28948
• DB-055079

• MDL： MFCD00009692
• Inchi： 1S/C12H9NO/c1-14-12-5-4-10-6-9(8-13)2-3-11(10)7-12/h2-7H,1H3
• InChI Key： SWEFYGCKCMJSPD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=C(C#N)C=CC2=C1

Computed Properties

• Exact Mass: 183.06800
• Monoisotopic Mass: 183.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.1261 (rough estimate)
• Melting Point: 106-107 °C (lit.)
• Boiling Point: 205-208 °C/14 mmHg(lit.)
• Flash Point: 146.9°C
• Refractive Index: 1.5880 (estimate)
• PSA: 33.02000
• LogP: 2.72008

6-Methoxy-2-cyanonaphthalene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：TOXIC
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Methoxy-2-cyanonaphthalene

6-Methoxy-2-cyanonaphthalene (CAS No. 67886-70-8): A Comprehensive Overview

6-Methoxy-2-cyanonaphthalene, a derivative of naphthalene, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. With the CAS registry number 67886-70-8, this compound has been extensively studied for its unique structural properties and potential applications in advanced materials and drug development. The molecule consists of a naphthalene backbone with a methoxy group (-OCH3) at position 6 and a cyano group (-CN) at position 2, which contributes to its distinct electronic and optical properties.

Recent studies have highlighted the importance of naphthalene derivatives in the development of organic semiconductors. The cyano group in 6-methoxy-2-cyanonaphthalene acts as an electron-withdrawing substituent, enhancing the compound's ability to participate in charge transfer processes. This property makes it a promising candidate for use in organic photovoltaic (OPV) devices, where efficient charge separation is critical for energy conversion. Researchers have demonstrated that incorporating 6-methoxy-2-cyanonaphthalene into donor-acceptor copolymers can significantly improve the power conversion efficiency (PCE) of OPV devices, making it a valuable component in next-generation solar cells.

In addition to its electronic properties, 6-methoxy-2-cyanonaphthalene has shown potential in the field of fluorescence sensing. The methoxy group introduces steric hindrance and conjugation effects, which can modulate the fluorescence intensity of the compound. This makes it suitable for designing sensors that detect specific analytes, such as metal ions or small organic molecules. Recent advancements in fluorescence-based sensing have leveraged the unique emission characteristics of naphthalene derivatives, enabling highly sensitive and selective detection mechanisms.

The synthesis of 6-methoxy-2-cyanonaphthalene typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation followed by substitution reactions to introduce the cyano group. Researchers have optimized these synthetic routes to achieve high yields and purity levels, ensuring the compound's reliability for various applications. The use of green chemistry principles in these syntheses has also been explored, reducing environmental impact while maintaining product quality.

From a pharmacological perspective, naphthalene derivatives like 6-methoxy-2-cyanonaphthalene have been investigated for their potential as anticancer agents. The cyano group and methoxy group can influence the compound's bioavailability and interaction with cellular targets. Preclinical studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead molecule for drug development. However, further research is required to fully understand its mechanism of action and toxicity profile.

The optical properties of 6-methoxy-2-cyanonaphthalene have also been exploited in the development of light-emitting diodes (LEDs). The compound's ability to emit light at specific wavelengths makes it a candidate for use in organic light-emitting devices (OLEDs), particularly in applications requiring high color purity and efficiency. Recent studies have focused on improving the stability and longevity of such devices by incorporating robust naphthalene derivatives like CAS 67886-70-8 into their architectures.

In conclusion, 6-Methoxy-2-cyanonaphthalene (CAS No. 67886-70-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in electronics, sensing, and pharmacology. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.